Cas no 39701-08-1 (Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-)

Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)- structure
39701-08-1 structure
Product Name:Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-
CAS No:39701-08-1
MF:C11H14O
MW:162.228263378143
CID:1510780
PubChem ID:12347540
Update Time:2025-04-21

Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-
    • 2-methoxy-4-methyl-1-prop-1-en-2-ylbenzene
    • 2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene
    • LDQHURFLDDRWGZ-UHFFFAOYSA-N
    • DTXSID80492924
    • .DELTA.8,9-Dehydrothymol methyl ether
    • 8,9-Dehydrothymol methyl ether
    • CHEBI:167372
    • 39701-08-1
    • Inchi: 1S/C11H14O/c1-8(2)10-6-5-9(3)7-11(10)12-4/h5-7H,1H2,2-4H3
    • InChI Key: LDQHURFLDDRWGZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=CC=1C(=C)C

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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